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Compound of Interest

Compound Name: Ethyl 5-Bromoindole-2-carboxylate

Cat. No.: B100692 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of Ethyl 5-
Bromoindole-2-carboxylate, ensuring compliance and minimizing risk.

Immediate Safety and Handling Protocols
Ethyl 5-Bromoindole-2-carboxylate is a chemical compound that requires careful handling

due to its potential hazards. It is classified as an irritant, capable of causing skin, eye, and

respiratory irritation.[1] Adherence to appropriate personal protective equipment (PPE) is

mandatory. This includes wearing safety goggles, chemical-resistant gloves, and a lab coat.[2]

When there is a potential for dust generation, a respirator should be used, and work should be

conducted in a well-ventilated area or under a fume hood.[2]

In the event of accidental exposure, the following first-aid measures should be taken:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If

irritation persists, consult a physician.[1]
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Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do so.[1] Continue rinsing and seek medical advice if irritation persists.

[1]

Ingestion: Clean the mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[1]

Quantitative Safety Data Summary
For a quick reference, the key safety and physical properties of Ethyl 5-Bromoindole-2-
carboxylate are summarized in the table below.

Property Value Source

Molecular Formula C₁₁H₁₀BrNO₂

Molecular Weight 268.11 g/mol

Appearance
White to orange to green

powder/crystal

Melting Point 163-167 °C

Storage Temperature 2-8°C

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

[1]

Step-by-Step Disposal Procedure
The recommended method for the disposal of Ethyl 5-Bromoindole-2-carboxylate is to treat it

as hazardous halogenated organic waste. On-site neutralization or treatment is not advised.

The primary focus should be on the safe collection, segregation, and transfer of the waste to a

certified disposal facility.[2]

1. Waste Segregation: Ethyl 5-Bromoindole-2-carboxylate is a halogenated organic

compound. It is crucial to collect it separately from non-halogenated organic waste.[2] Use a
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designated and clearly marked waste container, often with a specific color code for

"Halogenated Organic Waste."[2]

2. Container Management: Use a suitable, closed container that is in good condition and

compatible with the chemical for disposal.[2] The container must be kept tightly closed when

not in use.[2]

3. Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Ethyl 5-Bromoindole-2-carboxylate."[2] If other halogenated compounds are added to the

same container, all components should be listed.[2]

4. Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area. This area should be away from incompatible materials such as strong

oxidizing agents.[2]

5. Professional Disposal: Arrange for the pickup and disposal of the halogenated waste by

contacting a licensed professional waste disposal company.[2] An approved disposal method is

to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator

equipped with a scrubber. This must be performed by a certified facility.[2] Always follow all

local, state, and federal regulations for hazardous waste disposal.[2]

6. Spill Cleanup: In the event of a spill, avoid creating dust.[2] Wear the appropriate PPE,

contain the spill, and then sweep or shovel the material into a suitable, closed container for

disposal.[1]

Disposal Workflow Diagram
The logical steps for the proper disposal of Ethyl 5-Bromoindole-2-carboxylate are illustrated

in the workflow diagram below.
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Caption: Workflow for the proper disposal of Ethyl 5-Bromoindole-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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